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Compound of Interest

Compound Name: Vinyl myristate

CAS No.: 5809-91-6

Cat. No.: B1584640

Get Quote

Executive Summary
Vinyl Myristate (Tetradecanoic acid, ethenyl ester) presents a dual-hazard profile often

overlooked in standard waste streams. While the pure compound has a high flash point

(~148°C) and low acute toxicity, it possesses two critical instability mechanisms that dictate its

disposal protocol:

Polymerization: As a vinyl monomer, it is susceptible to exothermic auto-polymerization if the

inhibitor (MEHQ) is depleted or if exposed to heat/initiators.

Hydrolysis-Induced Flammability: Upon contact with acids or bases, Vinyl Myristate
hydrolyzes to release Acetaldehyde, a highly flammable (Flash Point -38°C) and

carcinogenic volatile.

Core Directive: Never commingle Vinyl Myristate waste with aqueous acidic or basic waste

streams. This guide outlines the segregation, stabilization, and disposal procedures to prevent

secondary hazard generation.
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Hazard Characterization & Waste Classification
Effective disposal requires understanding how the chemical behaves inside the waste

container, not just on the shelf.

Property Value / Status Operational Implication

CAS Number 5809-91-6 Use for waste manifesting.

Flash Point (Pure) ~148°C (Open Cup)
Classified as Combustible

(Class IIIB), not Flammable.

Flash Point (Hydrolyzed) -38°C (Acetaldehyde)

CRITICAL: Hydrolysis

transforms a safe combustible

waste into an explosive

flammable hazard.

Reactivity Polymerizable
Requires stabilization (MEHQ)

in waste storage.

Water Solubility Immiscible

Will form a layer on top of

aqueous waste, complicating

separation.

RCRA Status Not Listed (P/U)

Typically "Non-RCRA

Regulated" unless mixed with

solvents (D001) or exhibiting

toxicity (D004-D043).

Critical Segregation Logic (The "Why")
The Hydrolysis Trap: Many laboratories habitually dump all organic esters into a general

"Organic Waste" carboy. If this carboy contains trace acids (e.g., from TFA or HCl workups) or

bases, Vinyl Myristate will undergo acid-catalyzed hydrolysis.

The Reaction:

Result: The waste container now contains Acetaldehyde, which drastically lowers the flash

point and increases vapor pressure, creating a potential pressure vessel or explosion hazard.
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Rule 1: Vinyl Myristate must be segregated into Non-Halogenated Organic waste streams that

are pH Neutral and free of strong oxidizers.

Disposal Workflow Diagram
The following decision tree illustrates the correct routing for Vinyl Myristate waste to ensure

safety and compliance.
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Vinyl Myristate Waste Source

Determine Waste State

Liquid Waste
(Reaction mother liquor, excess reagent)

Solid Waste
(Spill debris, contaminated gloves)

Is it mixed with Acid/Base?

Hazardous Waste Bin
(Double Bagged)

SEGREGATE IMMEDIATELY
Do not mix with main organic stream

Yes (Acid/Base present)

Standard Non-Halogenated
Organic Waste Stream

No (Neutral solvent)

Neutralize pH (if safe)
OR

Label as 'Acidic/Basic Organic Waste'

Final Disposal:
High-Temperature Incineration

Contractor Handling

Click to download full resolution via product page
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Figure 1: Decision matrix for Vinyl Myristate disposal, emphasizing the critical segregation of

acidic/basic mixtures.

Step-by-Step Disposal Protocols
Protocol A: Liquid Waste Accumulation
Applicability: Reaction mixtures, expired stock, or mother liquors.

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Avoid

metal containers if the waste might become acidic over time.

Stabilization Check:

Ensure the waste stream contains a radical inhibitor. If you are disposing of pure, distilled

Vinyl Myristate (where MEHQ was removed), add 100 ppm MEHQ or BHT to the waste

container to prevent polymerization during storage.

Solvent Compatibility:

Allowed: Hexane, Ethyl Acetate, Toluene, Ethanol (neutral).

Prohibited: Aqueous acids (HCl, H2SO4), strong bases (NaOH), or oxidizers (Peroxides).

Labeling:

Label as "Non-Halogenated Organic Waste."

Add constituent: "Vinyl Myristate (Reactive Ester)."

Hazard Checkboxes: "Combustible" (if pure), "Flammable" (if mixed with solvents).

Protocol B: Solid Waste & Spill Cleanup
Applicability: Contaminated paper towels, silica gel, gloves.

Absorbent Selection: Use inert absorbents like Vermiculite or Diatomaceous Earth.

Note: Avoid cellulosic materials (sawdust) if the spill also involves strong oxidizers, though

for pure Vinyl Myristate, paper towels are acceptable.
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Collection: Scoop absorbed material into a sealable polyethylene bag (4 mil thickness

minimum).

Secondary Containment: Place the sealed bag into the solid hazardous waste drum.

Decontamination: Wipe the surface with ethanol followed by a soap/water wash. The ethanol

wipe goes into the solid waste; the soapy water can go down the drain only if no visible

organic layer remains (check local regulations; when in doubt, collect the wash water).

Protocol C: Empty Container Disposal
Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., acetone or

ethanol).

Rinsate Disposal: Pour rinsate into the Liquid Waste container (Protocol A).

Defacing: Deface the label and mark "Empty."

Disposal: Discard uncapped bottle in standard glass trash or recycling, depending on facility

policy for triple-rinsed containers.

Regulatory & Compliance Notes
RCRA (USA): Vinyl Myristate is not a P- or U-listed waste. However, if mixed with

flammable solvents (Flash point < 60°C), the mixture is D001 (Ignitable).

Destruction Method: The preferred method for ultimate disposal is High-Temperature

Incineration. This ensures complete oxidation of the vinyl group and the fatty acid chain.

Drain Disposal:Strictly Prohibited. Vinyl Myristate has high Biological Oxygen Demand

(BOD) and is insoluble, leading to drain clogging and regulatory violations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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